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Introduction
Benzoin is an organic compound, specifically an α-hydroxy ketone, that holds a foundational

role in the field of photopolymerization.[1] Its primary application in this domain is as a

photoinitiator, a molecule that absorbs light energy and transforms it into chemical energy in

the form of reactive species, which in turn initiate polymerization.[2] Benzoin and its derivatives

are classified as Norrish Type I photoinitiators. Upon absorption of ultraviolet (UV) light, they

undergo a characteristic α-cleavage reaction to generate free radicals, which are capable of

initiating the polymerization of various monomers, most commonly acrylates and

methacrylates.

While newer, more efficient photoinitiators have been developed, the study of benzoin provides

a fundamental understanding of the principles of photoinitiation. Its derivatives are still actively

researched to enhance properties such as molar absorptivity and quantum yield for

applications ranging from coatings and microelectronics to the development of advanced

biomaterials and drug delivery systems.[3]

Photochemical Mechanism: Norrish Type I Cleavage
Benzoin functions as a photoinitiator via a process known as the Norrish Type I reaction.[4]

This is a unimolecular process where the photoinitiator molecule itself cleaves into two radical

fragments upon excitation by UV radiation.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b196080?utm_src=pdf-interest
https://www.benchchem.com/product/b196080?utm_src=pdf-body
https://www.benchchem.com/product/b196080?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzoin_(organic_compound)
https://polymerinnovationblog.com/uv-curing-part-three-free-radical-photoinitiators/
https://www.benchchem.com/product/b196080?utm_src=pdf-body
https://www.benchchem.com/product/b196080?utm_src=pdf-body
https://www.researchgate.net/publication/258801365_Benzoin_type_photoinitiator_for_free_radical_polymerization
https://www.benchchem.com/product/b196080?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12100643/
https://polymerinnovationblog.com/uv-curing-part-three-free-radical-photoinitiators/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mechanism proceeds through several key steps:

Photoexcitation: The benzoin molecule (in its ground state, S₀) absorbs a photon of UV light,

elevating it to an excited singlet state (S₁).

Intersystem Crossing (ISC): The excited singlet state is very short-lived and rapidly

undergoes intersystem crossing (ISC) to a more stable, longer-lived excited triplet state (T₁).

α-Cleavage: From the triplet state, the molecule undergoes homolytic cleavage of the

carbon-carbon bond alpha (α) to the carbonyl group. This fragmentation is the defining step

of the Norrish Type I reaction.

Radical Formation: The α-cleavage results in the formation of two distinct free radicals: a

benzoyl radical and a benzyl-type radical (specifically, a hydroxybenzyl radical in the case of

benzoin).

Initiation: Both of these radical species are capable of initiating polymerization by attacking

the double bonds of monomer units, starting the chain-growth process.

The overall photochemical process is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzoin (organic compound) - Wikipedia [en.wikipedia.org]

2. UV Curing: Part Three; Free Radical Photoinitiators - Polymer Innovation Blog
[polymerinnovationblog.com]

3. researchgate.net [researchgate.net]

4. Supramolecular Benzophenone-Based Photoinitiator for Spatially-Resolved
Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction to Benzoin as a photoinitiator].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196080#introduction-to-benzoin-as-a-photoinitiator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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